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Compound of Interest

Compound Name:
N1-(1,1-

Difluoroethyl)pseudouridine

Cat. No.: B12394358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N1-(1,1-Difluoroethyl)pseudouridine is a synthetic ribonucleoside, an analog of the naturally

occurring pseudouridine. Its structural modifications, specifically the introduction of a

difluoroethyl group at the N1 position of the uracil base, suggest its potential utility in the

development of antiviral therapeutics and as a component of modified mRNA technologies.

This document provides a comprehensive technical guide, consolidating available information

and inferring potential experimental methodologies and biological activities based on related

compounds. While specific experimental data for N1-(1,1-Difluoroethyl)pseudouridine is not

extensively available in the public domain, this guide serves as a foundational resource for

researchers investigating its properties and applications.

Chemical and Physical Properties
N1-(1,1-Difluoroethyl)pseudouridine is characterized by the following properties:
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Property Value

Molecular Formula C11H14F2N2O6

Molecular Weight 308.24 g/mol

IUPAC Name

1-(1,1-difluoroethyl)-5-((2R,3R,4S,5R)-3,4-

dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-

yl)pyrimidine-2,4(1H,3H)-dione

CAS Number Not available

Physical State Solid (predicted)

Solubility
Soluble in water and polar organic solvents

(predicted)

Synthesis and Characterization
While a specific, detailed synthesis protocol for N1-(1,1-Difluoroethyl)pseudouridine is not

publicly available, a plausible synthetic route can be extrapolated from general methods for N1-

alkylation of pseudouridine.

General Synthesis Workflow
The synthesis would likely involve the protection of the hydroxyl groups of the ribose moiety,

followed by N1-alkylation of the pseudouridine base, and subsequent deprotection.

Pseudouridine Protection

Protecting Agent
(e.g., TBDMSCl) Protected Pseudouridine N1_Alkylation

1,1-Difluoroethylating Agent
(e.g., 1,1-difluoroethyl iodide) N1-Alkylated Intermediate Deprotection

Deprotecting Agent
(e.g., TBAF) N1-(1,1-Difluoroethyl)pseudouridine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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